N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-morpholin-4-ylphenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H21ClN2O4/c1-24-15-3-5-16(6-4-15)26-13-19(23)21-17-12-14(20)2-7-18(17)22-8-10-25-11-9-22/h2-7,12H,8-11,13H2,1H3,(H,21,23)
• InChI Key: STFYJLTXUPVMAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)N3CCOCC3
• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol

Description

N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in many types of cancer. MLN8054 has been found to be effective in inhibiting the growth of cancer cells and is currently being studied for its potential use in cancer treatment.

Mechanism of Action

N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide works by selectively inhibiting Aurora A kinase, which is overexpressed in many types of cancer. Aurora A kinase plays a crucial role in cell division, and its inhibition leads to cell cycle arrest and cell death. This compound has also been found to inhibit the activity of other kinases, such as FLT3 and JAK2, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to induce cell cycle arrest, inhibit cell division, and induce apoptosis (programmed cell death) in cancer cells. This compound has also been found to inhibit angiogenesis (the formation of new blood vessels) and enhance the immune response to cancer cells.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied in preclinical models of cancer, and its mechanism of action is well understood. However, this compound has some limitations for use in lab experiments. It is not effective against all types of cancer, and its effectiveness can vary depending on the genetic makeup of the cancer cells.

Future Directions

There are several future directions for the study of N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide. One area of research is the development of more potent and selective inhibitors of Aurora A kinase. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. Additionally, there is ongoing research into the use of this compound in combination with other cancer treatments, such as immunotherapy and targeted therapy. Finally, there is interest in the use of this compound in the treatment of other diseases, such as neurodegenerative disorders.

Scientific Research Applications

N-[5-chloro-2-(4-morpholinyl)phenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied in preclinical models of cancer, including breast, colon, lung, and pancreatic cancer. In these studies, this compound has been found to inhibit the growth of cancer cells and induce cell death. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.